2-{[(4-chlorophenyl)sulfonyl]amino}-N-(1-phenylethyl)benzamide

• IUPAC Name: 2-[(4-chlorophenyl)sulfonylamino]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C21H19ClN2O3S/c1-15(16-7-3-2-4-8-16)23-21(25)19-9-5-6-10-20(19)24-28(26,27)18-13-11-17(22)12-14-18/h2-15,24H,1H3,(H,23,25)
• InChI Key: HFKFEYKKKGFBFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H19ClN2O3S
• Molecular Weight: 414.9 g/mol

Description

2-{[(4-chlorophenyl)sulfonyl]amino}-N-(1-phenylethyl)benzamide, commonly known as CSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is a small molecule that belongs to the class of sulfonamides, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of CSB involves the inhibition of protein-protein interactions. Specifically, CSB binds to a specific site on one of the proteins, preventing it from interacting with the other protein. This results in the disruption of the biological process that the interaction was involved in. The exact mechanism by which CSB binds to the protein is not fully understood, but it is believed to involve the formation of hydrogen bonds and other non-covalent interactions.
Biochemical and Physiological Effects:
CSB has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit protein-protein interactions, CSB has been shown to have anti-inflammatory properties. It has also been studied for its potential use as an analgesic, as it has been shown to reduce pain in animal models. Additionally, CSB has been shown to have neuroprotective effects, which makes it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of CSB is its selectivity for specific protein-protein interactions. This makes it a valuable tool for the study of various biological processes. Additionally, CSB is relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, one of the limitations of CSB is its relatively low potency compared to other compounds that are used to inhibit protein-protein interactions. Additionally, CSB has not been extensively studied in vivo, which limits its potential applications in the development of therapeutics.

Future Directions

There are several future directions for the study of CSB. One area of interest is the development of more potent analogs of CSB that can be used to inhibit protein-protein interactions with greater efficacy. Additionally, the study of CSB in vivo is an important area of future research, as it will provide valuable insights into its potential applications in the development of therapeutics. Finally, the study of CSB in combination with other compounds is an area of interest, as it may lead to the development of novel therapeutic approaches for a variety of diseases.

Scientific Research Applications

CSB has been studied extensively for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a tool compound for the study of protein-protein interactions. CSB has been shown to selectively inhibit the interaction between two proteins, which makes it a valuable tool for the study of various biological processes. Additionally, CSB has been studied for its potential applications in cancer research, where it has been shown to inhibit the growth of cancer cells in vitro.